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Compound of Interest

Compound Name:
Ac-IEPD-AMC (trifluoroacetate

salt)

Cat. No.: B10797137 Get Quote

Executive Summary
Ac-IEPD-AMC (Acetyl-Ile-Glu-Pro-Asp-7-Amino-4-methylcoumarin) is a synthetic fluorogenic

tetrapeptide substrate primarily used to quantify the activity of Granzyme B, a serine protease

critical to cytotoxic T-lymphocyte (CTL) and Natural Killer (NK) cell-mediated apoptosis.[1]

While it retains some cross-reactivity with Caspase-8, it remains a standard tool for studying

granule-mediated cell death.[1]

This guide provides a rigorous physicochemical profile, solubility protocols, and a validated

assay workflow for Ac-IEPD-AMC, addressing common experimental bottlenecks such as

solubility limits in DMSO and kinetic optimization.

Physicochemical Identity
The core utility of Ac-IEPD-AMC lies in its specific cleavage site.[1] The acetylated N-terminus

confers stability, while the C-terminal AMC fluorophore remains quenched until proteolytic

hydrolysis occurs after the Aspartate (Asp/D) residue.[1]

Table 1: Core Chemical Specifications
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Parameter Specification Notes

Chemical Name Ac-Ile-Glu-Pro-Asp-AMC

N-acetyl-L-isoleucyl-L-

glutamyl-L-prolyl-L-aspartyl-7-

amino-4-methylcoumarin

CAS Number 216757-33-4 Verified unique identifier.[1][2]

Molecular Weight 671.7 g/mol
Value for the free acid/base

parent molecule.

Molecular Formula

ngcontent-ng-c2977031039=""

_nghost-ng-c1310870263=""

class="inline ng-star-inserted">

Solubility (DMSO) 10 mM (Standard)

Conservative datasheets list 1

mg/mL (~1.5 mM), but 10 mM

is required for kinetic

saturation (see Section 3).

Excitation (ngcontent-ng-

c2977031039="" _nghost-ng-

c1310870263="" class="inline

ng-star-inserted">

)

380 nm Range: 350–380 nm.

Emission (ngcontent-ng-

c2977031039="" _nghost-ng-

c1310870263="" class="inline

ng-star-inserted">

)

460 nm
Range: 440–460 nm (Blue

Fluorescence).

Purity Grade 95% (HPLC) Critical for kinetic accuracy.

Solubility & Stock Preparation (Critical Protocol)
The Solubility Paradox
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While some vendor datasheets conservatively list DMSO solubility at 1 mg/mL (~1.5 mM),

effective kinetic assays often require final substrate concentrations near the

(approx. 585 µM for Granzyme B). A 1.5 mM stock is insufficient for these conditions without
introducing excessive DMSO (>10%) into the assay, which can inhibit enzymatic activity.

Field-Proven Insight: Ac-IEPD-AMC is typically soluble up to 10 mM in high-grade anhydrous

DMSO with proper handling.[1]

Protocol: Preparation of 10 mM Stock Solution
Reagents:

Ac-IEPD-AMC (Lyophilized powder, stored at -20°C).[1]

Anhydrous DMSO (Cell culture grade,

99.9%).

Step-by-Step:

Equilibration: Allow the lyophilized vial to equilibrate to room temperature (RT) for 20 minutes

before opening. Why: Prevents condensation moisture from degrading the peptide.

Calculation:

Target Concentration: 10 mM.

Mass-to-Volume: Dissolve 6.72 mg of Ac-IEPD-AMC in 1.0 mL of DMSO.

Solubilization:

Add DMSO to the vial.[3][4]

Vortex vigorously for 30 seconds.

If particulates remain:[1] Sonicate in a water bath for 2–5 minutes at RT.

Validation: Inspect visually. The solution must be optically clear.
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Aliquot & Storage:

Dispense into 20–50 µL aliquots in amber tubes.

Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

Warning: Avoid freeze-thaw cycles; limit to a maximum of 2 thaws.

Biological Mechanism & Specificity[1][5][6]
Ac-IEPD-AMC mimics the cleavage site of Granzyme B substrates (like Caspase-3 and Bid).[1]

However, researchers must control for Caspase-8, which shares overlapping specificity for the

IExD motif.[1]

Mechanism of Action[4]
Recognition: Granzyme B binds the IEPD tetrapeptide sequence.

Hydrolysis: The enzyme cleaves the amide bond between Aspartate (D) and the AMC

reporter.

Signal Generation: Free AMC is released, shifting its fluorescence quantum yield and

allowing detection at 460 nm.

Diagram 1: Enzymatic Cleavage & Signal
Transduction[1]
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Caption: Schematic of Ac-IEPD-AMC hydrolysis. Granzyme B (primary) and Caspase-8

(secondary) cleave the substrate, releasing fluorescent AMC.[1]

Validated Assay Protocol
This protocol is designed for a 96-well microplate format (black, flat-bottom).[1]

Reagents
Assay Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% CHAPS, 5 mM DTT.

Note: DTT is essential for maintaining enzyme active site reduction but degrades over

time. Add fresh.

Enzyme Source: Recombinant Granzyme B or cell lysate (NK/CTL).

Inhibitors (Controls): Ac-IEPD-CHO (Reversible) or Z-AAD-CMK (Irreversible).[1]

Workflow
Substrate Dilution:

Dilute 10 mM DMSO stock to 200 µM in Assay Buffer (2X Working Solution).

Final Assay Concentration: 100 µM.[2]

Plate Setup:

Sample Wells: 50 µL Cell Lysate/Enzyme + 50 µL Assay Buffer.

Background Control: 100 µL Assay Buffer (No enzyme).

Substrate Control: 50 µL Buffer + 50 µL Substrate (No enzyme).

Reaction Initiation:

Add 50 µL of 2X Substrate Solution to all sample wells.

Total Volume: 100 µL.[5][6]
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Kinetic Measurement:

Incubate at 37°C.

Read Fluorescence (

) every 2–5 minutes for 60 minutes.

Quantification:

Calculate

(Slope) from the linear phase.

Diagram 2: Assay Workflow Logic
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Caption: Step-by-step workflow for the Ac-IEPD-AMC Granzyme B activity assay.

Troubleshooting & Optimization
Specificity Check
Since Ac-IEPD-AMC can be cleaved by Caspase-8, specificity must be validated in complex

lysates:
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Use Specific Inhibitors: Pre-incubate samples with IETD-CHO (Caspase-8 inhibitor).[1] If

signal persists, it is likely Granzyme B.

Immunocapture: For absolute specificity, capture Granzyme B with an antibody on the plate

surface before adding the substrate.

Signal Linearity
Issue: Fluorescence signal plateaus quickly.

Cause: Substrate depletion or enzyme instability.

Solution: Dilute the enzyme sample or decrease the incubation temperature to 25°C to slow

the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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